Indeno[1,2,3-cd]pyrene
Indeno[1,2,3-cd]pyrene
Indeno[1,2,3-cd]pyrene is a yellowish, aromatic hydrocarbon consisting of six fused rings and produced by the incomplete combustion of organic matter. Indene[1,2,3-cd]pyrene is primarily found in certain foods, gasoline and diesel exhaust, cigarette smoke, coal tar and coal tar pitch, soot and petroleum asphalt. This substance is used only for research purposes. Indene[1,2,3-cd]pyrene is reasonably anticipated to be a human carcinogen. (NCI05)
Indeno[1,2,3-cd]pyrene is a member of pyrenes.
Indeno(1,2,3-cd)pyrene appears as yellow crystals.
Indeno[1,2,3-cd]pyrene is a member of pyrenes.
Indeno(1,2,3-cd)pyrene appears as yellow crystals.
Brand Name:
Vulcanchem
CAS No.:
193-39-5
VCID:
VC0138397
InChI:
InChI=1S/C22H12/c1-2-7-17-16(6-1)18-11-10-14-9-8-13-4-3-5-15-12-19(17)22(18)21(14)20(13)15/h1-12H
SMILES:
C1=CC=C2C(=C1)C3=C4C2=CC5=CC=CC6=C5C4=C(C=C6)C=C3
Molecular Formula:
C22H12
Molecular Weight:
276.3 g/mol
Indeno[1,2,3-cd]pyrene
CAS No.: 193-39-5
Reference Standards
VCID: VC0138397
Molecular Formula: C22H12
Molecular Weight: 276.3 g/mol
CAS No. | 193-39-5 |
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Product Name | Indeno[1,2,3-cd]pyrene |
Molecular Formula | C22H12 |
Molecular Weight | 276.3 g/mol |
IUPAC Name | hexacyclo[16.3.1.02,7.08,21.011,20.014,19]docosa-1(22),2,4,6,8(21),9,11(20),12,14(19),15,17-undecaene |
Standard InChI | InChI=1S/C22H12/c1-2-7-17-16(6-1)18-11-10-14-9-8-13-4-3-5-15-12-19(17)22(18)21(14)20(13)15/h1-12H |
Standard InChIKey | SXQBHARYMNFBPS-UHFFFAOYSA-N |
SMILES | C1=CC=C2C(=C1)C3=C4C2=CC5=CC=CC6=C5C4=C(C=C6)C=C3 |
Canonical SMILES | C1=CC=C2C(=C1)C3=C4C2=CC5=CC=CC6=C5C4=C(C=C6)C=C3 |
Boiling Point | 997 °F at 760 mm Hg (NTP, 1992) 536.0 °C 536 °C |
Colorform | Yellow crystals from cyclohexane; bright-yellow plates from petroleum ether Yellow plates or needles (recrystallized from light petroleum solution) showing a greenish-yellow fluorescence. |
Melting Point | 320 to 325 °F (NTP, 1992) 163.6 °C 164 °C |
Physical Description | Indeno(1,2,3-cd)pyrene appears as yellow crystals. YELLOW CRYSTALS. |
Description | Indeno[1,2,3-cd]pyrene is a yellowish, aromatic hydrocarbon consisting of six fused rings and produced by the incomplete combustion of organic matter. Indene[1,2,3-cd]pyrene is primarily found in certain foods, gasoline and diesel exhaust, cigarette smoke, coal tar and coal tar pitch, soot and petroleum asphalt. This substance is used only for research purposes. Indene[1,2,3-cd]pyrene is reasonably anticipated to be a human carcinogen. (NCI05) Indeno[1,2,3-cd]pyrene is a member of pyrenes. Indeno(1,2,3-cd)pyrene appears as yellow crystals. |
Shelf Life | Stable under recommended storage conditions.[Sigma-Aldrich; Safety Data Sheet for Indeno |
Solubility | 6.88e-10 M In water, 6.9X10-4 umol/L (1.9X10-4 mg/L) at 25 °C In water, 6.2X10-2 mg/L at 20 °C Soluble in organic solvents. Solubility in water: none |
Synonyms | 1,10-(1,2-Phenylene)pyrene; 1,10-(o-Phenylene)pyrene; Indeno(1,2,3-cd)pyrene; |
Vapor Pressure | 1.25X10-10 mm Hg at 25 °C (est) |
PubChem Compound | 9131 |
Last Modified | Nov 11 2021 |
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